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Compound of Interest

Compound Name: 3-Fluoro-L-phenylalanine hydrate
CAS No.: 646066-71-9
Cat. No.: B13119968
Get Quote
. J

Executive Safety Summary

Do not treat this compound as a standard amino acid. While Phenylalanine is benign, the
introduction of the fluorine atom at the 3-position fundamentally alters the waste management
lifecycle.

e Immediate Hazard: Irritant (Skin/Eye/Respiratory).[1]

» Critical Disposal Rule:Strict Segregation. This material must enter the Halogenated Waste
Stream. Under no circumstances should this be mixed with non-halogenated solvents or
poured down the drain.

e The "Why": Combustion of fluorinated organics releases Hydrogen Fluoride (HF), a highly
corrosive gas that destroys standard incinerator linings. It requires specific scrubbing
protocols.

Chemical Profile & Waste Characterization

Before disposal, verify the material against this profile to ensure no misidentification.
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Parameter

Data

Disposal Implication

Chemical Name

3-Fluoro-L-phenylalanine

Labeling Requirement

hydrate
456-88-2 (Parent); 19883-77-3  Use Parent CAS for Waste
CAS Number )
(Hydrate) Manifests
F-Atom presence dictates
Formula CI9H10FNOZ2 - xH20 ]
disposal path
] 183.18 g/mol (anhydrous
Molecular Weight N/A

basis)

Physical State

White to off-white powder

Solid Waste Stream (unless

dissolved)
Acidity (pKa) ~2.2 (COOH), ~9.1 (NH2) Amphoteric; Water soluble
) Regulated as "Halogenated
RCRA Status Not P or U listed

Organic”

Technical Rationale: The "Hidden" Hazard

Expert Insight: Many researchers group this with standard biological waste because it is an

amino acid. This is a procedural error.

The Mechanism of Failure:

o Combustion: When standard amino acids burn, they produce

, and

e Fluorination: 3-Fluoro-L-phenylalanine releases fluorine upon incineration.

e HF Formation:
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(Hydrogen Fluoride).

o Consequence: HF gas is intensely corrosive to silica (firebricks) and metal. Standard
municipal waste incinerators cannot handle this.

» The Solution: By tagging this as Halogenated Waste, you ensure it is routed to a facility
equipped with Caustic Scrubbers (using

or
) which neutralize the HF into harmless salts (
or

) before emission.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess/Expired Powder)

Use this for pure substance or spill cleanup residues.

o Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Avoid glass if
possible, as long-term degradation or moisture contact could generate trace HF which
etches glass.

o Transfer: Transfer the solid using a dedicated spatula. Do not generate dust.[1][2][3][4]
e Labeling (The Self-Validating Step):

o Apply a hazardous waste label.[5][6][7][8]

o CRITICAL: Check the box for "Halogenated Organic."

o Write the full chemical name.[5] Do not use abbreviations like "3-F-Phe."
o Sealing: Tape the lid to prevent loosening during transit.

» Storage: Store in the Solid Waste Satellite Accumulation Area. Keep away from oxidizers.[2]

[3]6]1[7]
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Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Use this for HPLC waste or reaction byproducts containing the compound.

e Segregation:
o Correct: Pour into the "Halogenated Solvent Waste" carboy (often Red or Yellow tagged).
o Incorrect: Pouring into "Non-Halogenated" (Blue tag) or Aqueous Acid/Base streams.

o Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric
Acid), which can react violently with organic amines.

¢ pH Check: If the solution is agueous, check pH. If

or

, hote "Corrosive" on the tag in addition to "Halogenated."

Visual Workflow: Decision Logic

This diagram illustrates the critical decision points for segregating this specific fluorinated
compound.
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Waste: 3-Fluoro-L-phenylalanine

Determine Physical State

Solid (Powder/Spill Debris) Liquid (Solution/HPLC)

Segregate Stream

v

Place in HDPE Jar
(Avoid Glass)

CRITICAL STEP:

Select 'Halogenated' Stream

Prevents Equip Damage

Label: Full Name + CAS
Tag: Halogenated Organic

Ship to Incinerator

(w/ HF Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating fluorinated amino acid waste to ensure downstream
equipment safety.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b13119968/docs?utm_src=pdf-body-img#3-fluoro-l-phenylalanine-hydrate-proper-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13119968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Emergency Procedures (Spills)

If a spill occurs (Solid Powder):
e PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

o Containment: Do not dry sweep if dust generation is likely. Cover with a damp paper towel to
weigh down the powder.

o Cleanup: Scoop material into the HDPE waste container (Protocol A).

» Decontamination: Wipe the surface with a dilute soap solution, followed by water. Place all
wipes into the same solid waste container.

» Validation: Use a UV lamp (if applicable for derivatives) or visual inspection to ensure no
residue remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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